Cas no 1320-44-1 (Methylbenzethonium Chloride)

• Product Name: Methylbenzethonium Chloride
• CAS No: 1320-44-1
• MF: C₂₈H₄₄ClNO₂
• MW: 462.107467651367
• CID: 117582
• Update Time: 2025-06-12

Methylbenzethonium Chloride Chemical and Physical Properties

Names and Identifiers

• Methylbenzethonium Chloride
• Benzenemethanaminium,N,N-dimethyl-N-[2-[2-[methyl-4-(1,1,3,3-tetramethylbutyl)phenoxy]ethoxy]e...
• DIISOBUTYLCRESOXYETHYLDIMETHYLBENZYLAMMONIUMCHLORIDE
• N-benzyl-N,N-dimethyl-2-{2-[2-methyl-4-(1,1,3,3-tetramethylbutyl)phenoxy]ethoxy}ethanaminium chloride
• N-benzyl-N,N-dimethyl-2-{2-[3-methyl-4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy}ethanaminium chloride
• Octylcreoxyethoxyethyl dimethyl-benzyl ammonium chloide
• N,N-Dimethyl-N-[2-[2-[methyl-4-(1,1,3,3-tetramethylbutyl)phenoxy]ethoxy]ethyl]benzenemethanaminium chloride monohydrate
• Methylbenzethonium Chlioride
• benzyl-dimethyl-[2-[2-[3-methyl-4-(1,1,3,3-tetramethylbutyl)phenoxy]ethoxy]ethyl]ammonium chloride
• benzyl-dimethyl-[2-[2-[3-methyl-4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium chloride
• dimethyl-[2-[2-[3-methyl-4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]-(phenylmethyl)azanium chloride

• Inchi： 1S/C28H44NO2.ClH/c1-5-6-7-8-9-11-14-26-17-18-28(25(2)23-26)31-22-21-30-20-19-29(3,4)24-27-15-12-10-13-16-27;/h10,12-13,15-18,23H,5-9,11,14,19-22,24H2,1-4H3;1H/q+1;/p-1
• InChI Key： OMLGQDFBDGHEAB-UHFFFAOYSA-M
• SMILES： C1(CCCCCCCC)=CC=C(OCCOCC[N+](C)(C)CC2C=CC=CC=2)C(C)=C1.[Cl-]

Computed Properties

• Exact Mass: 461.30632
• Monoisotopic Mass: 461.306057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 502
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: 161-163°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 18.46
• Solubility: Not determined

Methylbenzethonium Chloride Security Information

• Hazardous Material transportation number：UN 1759 8 / PGIII
• RTECS：BO7380000
• Toxicity：LD50 in rats (mg/kg): 100 s.c. (Hart, Huyck)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Methylbenzethonium Chloride

Methylbenzethonium Chloride (CAS No. 1320-44-1): A Comprehensive Overview

Methylbenzethonium Chloride, commonly identified by its CAS number 1320-44-1, is a synthetic quaternary ammonium compound with a wide range of applications in pharmaceuticals, cosmetics, and industrial processes. This compound, characterized by its cationic nature, has garnered significant attention due to its unique chemical properties and versatile functionalities. The molecular structure of Methylbenzethonium Chloride consists of a benzyl group attached to an ethyl chain, which is further substituted with a trimethylammonium chloride moiety. This structural configuration imparts exceptional surfactant and antimicrobial properties, making it a valuable component in various formulations.

The antimicrobial efficacy of Methylbenzethonium Chloride is primarily attributed to its ability to disrupt bacterial cell membranes, leading to leakage of intracellular contents and ultimately cell death. This mechanism of action has been extensively studied and validated in numerous clinical settings. Recent research has highlighted its effectiveness against a broad spectrum of microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi and certain viruses. The compound's stability under varying pH conditions further enhances its utility in diverse applications.

In the realm of pharmaceuticals, Methylbenzethonium Chloride is utilized as a preservative in topical medications and ointments. Its ability to inhibit microbial growth ensures the longevity and safety of these formulations. Furthermore, the compound's compatibility with other active pharmaceutical ingredients (APIs) makes it an ideal choice for formulating antimicrobial solutions. Studies have demonstrated its efficacy in reducing the risk of infections in wound care products, where maintaining sterility is paramount.

Beyond pharmaceutical applications, Methylbenzethonium Chloride finds extensive use in the cosmetic industry. Its surfactant properties make it an effective ingredient in shampoos, soaps, and body washes, where it aids in cleansing and conditioning the skin. The compound's ability to enhance product stability and shelf life also contributes to its popularity among cosmetic manufacturers. Additionally, Methylbenzethonium Chloride is employed in personal care products due to its antiseptic properties, providing protection against pathogens that may cause skin infections.

The industrial applications of Methylbenzethonium Chloride are equally diverse. In water treatment processes, it serves as a biocide to control microbial growth in cooling towers and pipelines. Its effectiveness in neutralizing a wide range of microorganisms ensures the purity and safety of water supplies. Moreover, the compound is used in textile manufacturing as a finishing agent to impart antimicrobial properties to fabrics. This application not only enhances the durability of textiles but also provides health benefits by reducing the risk of bacterial colonization.

Recent advancements in nanotechnology have opened new avenues for the application of Methylbenzethonium Chloride. Researchers have explored its use as a functionalizing agent for nanoparticles, enhancing their stability and bioavailability. These nanoformulations have shown promise in drug delivery systems, where Methylbenzethonium Chloride helps improve the targeting and efficacy of therapeutic agents. The integration of this compound into nanocarriers represents a significant step forward in developing next-generation pharmaceuticals.

The environmental impact of Methylbenzethonium Chloride has also been a subject of thorough investigation. Studies have assessed its biodegradability and ecotoxicity to ensure that its use does not pose significant risks to aquatic ecosystems. While some concerns regarding its persistence have been raised, regulatory bodies have established guidelines to mitigate potential environmental hazards. These measures include controlled usage and proper disposal protocols to minimize ecological impact.

In conclusion, Methylbenzethonium Chloride (CAS No. 1320-44-1) is a multifunctional compound with broad applications across various industries. Its antimicrobial properties, surfactant capabilities, and stability under diverse conditions make it an indispensable ingredient in pharmaceuticals, cosmetics, and industrial processes. Ongoing research continues to uncover new uses for this compound, particularly in nanotechnology and advanced drug delivery systems. As our understanding of its properties evolves, so too do the innovative ways in which Methylbenzethonium Chloride can be utilized to benefit society.